1-PHENYL-2-THIOUREA
1-PHENYL-2-THIOUREA
N-phenylthiourea is a member of the class of thioureas that is thiourea in which one of the hydrogens is replaced by a phenyl group. Depending on their genetic makeup, humans find it either very bitter-tasting or tasteless. This unusual property resulted in N-phenylthiourea being used in paternity testing prior to the advent of DNA testing. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor. It derives from a thiourea.
Needle-like crystals. Used in the manufacture of rodenticides and in medical genetics. (EPA, 1998)
Needle-like crystals. Used in the manufacture of rodenticides and in medical genetics. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
103-85-5
VCID:
VC0091264
InChI:
InChI=1S/C7H8N2S/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H3,8,9,10)
SMILES:
C1=CC=C(C=C1)NC(=S)N
Molecular Formula:
C7H8N2S
Molecular Weight:
152.22 g/mol
1-PHENYL-2-THIOUREA
CAS No.: 103-85-5
Main Products
VCID: VC0091264
Molecular Formula: C7H8N2S
Molecular Weight: 152.22 g/mol
| CAS No. | 103-85-5 |
|---|---|
| Product Name | 1-PHENYL-2-THIOUREA |
| Molecular Formula | C7H8N2S |
| Molecular Weight | 152.22 g/mol |
| IUPAC Name | phenylthiourea |
| Standard InChI | InChI=1S/C7H8N2S/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H3,8,9,10) |
| Standard InChIKey | FULZLIGZKMKICU-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N=C(N)S |
| SMILES | C1=CC=C(C=C1)NC(=S)N |
| Canonical SMILES | C1=CC=C(C=C1)NC(=S)N |
| Colorform | Needles from water; prisms from alcohol Needles |
| Density | 1.3 (EPA, 1998) 1.3 |
| Melting Point | 298.4 °F (EPA, 1998) 154.0 °C 154 °C |
| Physical Description | Needle-like crystals. Used in the manufacture of rodenticides and in medical genetics. (EPA, 1998) |
| Description | N-phenylthiourea is a member of the class of thioureas that is thiourea in which one of the hydrogens is replaced by a phenyl group. Depending on their genetic makeup, humans find it either very bitter-tasting or tasteless. This unusual property resulted in N-phenylthiourea being used in paternity testing prior to the advent of DNA testing. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor. It derives from a thiourea. Needle-like crystals. Used in the manufacture of rodenticides and in medical genetics. (EPA, 1998) |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 0.02 M In water, 2.47X10+3 mg/L at 25 °C Soluble in 400 parts cold water, 17 parts boiling water Soluble in ethanol and sodium hydroxide |
| Synonyms | Phenylthiocarbamide Phenylthiourea |
| Vapor Pressure | 2.8X10-4 mm Hg at 25 °C (est) |
| PubChem Compound | 676454 |
| Last Modified | Nov 11 2021 |
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